![molecular formula C14H14O5 B1234169 Sporostatin CAS No. 122588-63-0](/img/structure/B1234169.png)
Sporostatin
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Overview
Description
Sporostatin is a natural product found in Sporormiella with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- Total Synthesis : The first stereoselective total synthesis of sporostatin has been achieved, starting from (5)-propylene oxide. Key steps included esterification, cross-metathesis, and intramolecular Friedel-Crafts reaction (Yadav et al., 2009).
- Convergent Synthesis : A convergent total synthesis of (+)-xestodecalactone A was reported, which included a formal synthesis of (+)-sporostatin. This utilized a convergent Pd-catalyzed α-arylation between a boronic acid and an α-bromoester (De Joarder & Jennings, 2013).
Biological and Medical Applications
- Antifungal Activity : Statins, a class of drugs that includes this compound, showed antifungal and antibiofilm potential against Sporothrix schenckii complex species. These findings highlight the potential of statins in treating this form of subcutaneous mycosis (Brilhante et al., 2020).
- Anti-Osteoporotic Activity : The aqueous-methanol extract of Berberis aristata, which has components similar to this compound, exhibited significant antiosteoporotic activity in ovariectomized rats. This supports its use in treating postmenopausal osteoporosis (Yogesh et al., 2011).
- Angiogenesis Inhibition in Cancer : Alphastatin, a compound related to this compound, was found to inhibit angiogenesis in gastric cancer, suggesting its potential as an adjuvant therapy in cancer treatment. It downregulated sphingosine kinase activity in endothelial cells, impacting tumor growth and neovascularization (Chen et al., 2006).
Other Relevant Studies
- Media Coverage of Medications : A study on media coverage of medications, including statins like this compound, emphasized the need for accurate and complete information in news stories about drug benefits, risks, and costs (Moynihan et al., 2000).
- Surface Plasmon Field-Enhanced Fluorescence Spectroscopy : Studies in the field of analytical chemistry, such as those exploring surface plasmon field-enhanced fluorescence spectroscopy, can be indirectly related to the analysis and development of drugs like this compound (Yu et al., 2003; Cao et al., 2012).
properties
CAS RN |
122588-63-0 |
---|---|
Molecular Formula |
C14H14O5 |
Molecular Weight |
262.26 g/mol |
IUPAC Name |
(6Z)-9,11-dihydroxy-4-methyl-4,5-dihydro-1H-3-benzoxecine-2,8-dione |
InChI |
InChI=1S/C14H14O5/c1-8-3-2-4-11(16)14-9(6-13(18)19-8)5-10(15)7-12(14)17/h2,4-5,7-8,15,17H,3,6H2,1H3/b4-2- |
InChI Key |
UCKXWYAPJJITRZ-RQOWECAXSA-N |
Isomeric SMILES |
CC1C/C=C\C(=O)C2=C(CC(=O)O1)C=C(C=C2O)O |
SMILES |
CC1CC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O |
Canonical SMILES |
CC1CC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O |
synonyms |
sporostatin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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